1-Butyl-3-methoxy-2-pyridone

• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 1-butyl-3-methoxypyridin-2-one
• InChI: InChI=1S/C10H15NO2/c1-3-4-7-11-8-5-6-9(13-2)10(11)12/h5-6,8H,3-4,7H2,1-2H3
• InChI Key: OQYDXGOHEQYDSB-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CC=C(C1=O)OC

Description

1-Butyl-3-methoxy-2-pyridone is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-methoxy-2(1H)-pyridone (2-034-01) (5.0 g) in DMF (40 mL) was added sodium hydride (60% wt, 2.2 g) at room temperature. After the reaction mixture was stirred for 20 min, 1-iodobutane (15.5 g) was added to the reaction mixture, and the reaction mixture was stirred for 40 min. After the reaction was quenched with water, the solvent was removed. To the residue were added a saturated aqueous solution of ammonium chloride and ethyl acetate, and the organic layer was separated, and the aqueous layer was extracted three times with ethyl acetate. The combined organic layers were washed water and brine, dried over anhydrous magnesium sulfate, and evaporated under reduced pressure. The crude product was purified by silica gel column chromatography (toluene/acetone=4/1) to give 1-butyl-3-methoxy-2-pyridone (2-034-02) (6.7 g, 93%) as an oil.